(4-Nitrophenyl)(2-oxo-1,3-oxazolidin-4-yl)methyl methanesulfonate
Overview
Description
“(4-Nitrophenyl)(2-oxo-1,3-oxazolidin-4-yl)methyl methanesulfonate”, also known as Nitrophenyl-Oxazolidinone (NPO), is a synthetic compound with a molecular formula of C11H12N2O7S. It contains an oxazolidin-2-one fragment, which is known to exhibit a wide range of biological activity .
Synthesis Analysis
The synthesis of this compound involves the reaction of compound 1 with mesyl chloride in chloroform at room temperature or with tosyl chloride at 60°C in the presence of pyridine . This leads to the formation of (S)-(4-nitrophenyl)[(4S)-2-oxo-1,3-oxazolidin-4-yl]methyl methanesulfonate .Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C11H12N2O7S . The compound is composed of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms .Chemical Reactions Analysis
The compound can undergo nucleophilic substitution . For instance, it reacts with alkali metal halides and lithium hydroxide, leading to the formation of [(2R,3R)-3-(4-nitrophenyl)aziridin-2-yl]-methanol and 2-oxazolidine ring opening .Mechanism of Action
Target of Action
Compounds containing an oxazolidin-2-one fragment, which is present in this compound, exhibit a wide range of biological activity .
Mode of Action
The mode of action of (4-Nitrophenyl)(2-oxo-1,3-oxazolidin-4-yl)methyl methanesulfonate involves its reaction with alkali metal halides and lithium hydroxide . This leads to the formation of (2R,3R)-3-(4-nitrophenyl)aziridin-2-yl methanol and the opening of the 2-oxazolidine ring .
Biochemical Pathways
The compound’s reaction with alkali metal halides and lithium hydroxide, leading to the formation of (2r,3r)-3-(4-nitrophenyl)aziridin-2-yl methanol, suggests that it may be involved in nucleophilic substitution reactions .
Result of Action
The result of the action of this compound is the formation of (2R,3R)-3-(4-nitrophenyl)aziridin-2-yl methanol and the opening of the 2-oxazolidine ring . This suggests that the compound may play a role in the synthesis of other biologically active compounds .
Action Environment
The action of this compound can be influenced by environmental factors such as the presence of alkali metal halides and lithium hydroxide . The reaction occurs in aqueous dioxane or under phase transfer catalysis conditions .
Biochemical Analysis
Biochemical Properties
(4-Nitrophenyl)(2-oxo-1,3-oxazolidin-4-yl)methyl methanesulfonate plays a crucial role in biochemical reactions, particularly in the context of nucleophilic substitution reactions. The compound interacts with various enzymes and proteins, facilitating the transfer of its methanesulfonate group to nucleophilic sites on these biomolecules. For instance, it has been observed to react with alkali metal halides and lithium hydroxide, leading to the formation of different products . The nature of these interactions often involves the opening of the oxazolidinone ring, which can significantly alter the biochemical properties of the resulting compounds.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can vary over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound can undergo hydrolysis and other degradation processes, leading to the formation of different products with distinct biochemical properties . These temporal changes can affect the compound’s efficacy and toxicity in both in vitro and in vivo studies.
Properties
IUPAC Name |
[(4-nitrophenyl)-(2-oxo-1,3-oxazolidin-4-yl)methyl] methanesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O7S/c1-21(17,18)20-10(9-6-19-11(14)12-9)7-2-4-8(5-3-7)13(15)16/h2-5,9-10H,6H2,1H3,(H,12,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXQMITSNQQNKDW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)OC(C1COC(=O)N1)C2=CC=C(C=C2)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O7S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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